D-sorbitol, potassium salt

Specification

• CAS No.: 197852-63-4
• Molecular Formula: C106H174N32O37
• Molecular Weight: 0

Introduction

Chemical Properties and Structure

Parent Compound Characteristics

To understand the potassium salt derivative, we must first examine the properties of D-sorbitol. The parent compound has the molecular formula C₆H₁₄O₆ and a molecular weight of 182.17 g/mol. D-sorbitol exists in multiple crystalline polymorphs with slightly different physical properties. The compound features six hydroxyl groups, making it highly hydrophilic.

Table 1: Physical Properties of D-sorbitol

Property	Value
Melting point	98-100°C
Boiling point	105°C (760 mmHg)
Density	1.28 g/mL at 25°C
Bulk density	450 kg/m³
Vapor pressure	<0.1 mm Hg (25°C)
Water solubility	Very soluble
pH range	5-7 at 182 g/L at 25°C
Physical appearance	White crystalline powder
Taste	Sweet (50-60% sweetness of sucrose)
Hygroscopicity	Hygroscopic

Theoretical Structure of D-sorbitol, Potassium Salt

The potassium salt of D-sorbitol would likely form through the replacement of one or more hydroxyl hydrogens with potassium. Given that D-sorbitol contains six hydroxyl groups, multiple theoretical structures are possible depending on which hydroxyl group(s) interact with potassium. The resulting compound would likely retain some physical characteristics of D-sorbitol while exhibiting modified properties due to the presence of potassium ions.

Synthesis and Production

Starting Material Production

The parent compound D-sorbitol is primarily produced industrially from D-glucose through hydrogenation processes. As noted by the Department of Energy (US), D-sorbitol is considered one of the TOP 12 renewable value-added chemicals from biomass, highlighting its importance as a platform chemical.

Chemical Reactivity and Transformations

Parameter	Information
Acute toxicity	LD₅₀ (mouse, oral): 17.8 g/kg
Acute toxicity	LD₅₀ (mouse, IV): 9.48 g/kg
Acute toxicity	LD₅₀ (rat, IV): 7.1 g/kg
Hazard classification	GHS07 (Warning)
Health hazards	Mildly toxic by ingestion
Human effects	Hypermotility and diarrhea (when ingested)

Special Considerations for Potassium Content

Products containing potassium salts typically require additional considerations:

• Monitoring for hyperkalemia in patients with renal insufficiency

• Consideration of drug interactions with potassium-sparing diuretics, ACE inhibitors, or other medications affecting potassium levels

• Special storage requirements due to the potential hygroscopicity of potassium salts